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Compound of Interest

Compound Name: 2-(tert-Butyl)-4-chlorophenol

Cat. No.: B189968

An In-depth Technical Guide to the Synonyms and Properties of 2-tert-Butyl-4-chlorophenol

This guide provides a comprehensive overview of the chemical compound 2-tert-Butyl-4-
chlorophenol, focusing on its various synonyms, chemical identifiers, and key physical
properties. It is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis who require detailed and accurate information for their
work.

Nomenclature and Chemical Identifiers

The systematic identification of a chemical compound is crucial for accurate documentation and
research. 2-tert-Butyl-4-chlorophenol is known by several names and is registered under a
unique CAS number, which are essential for database searches and regulatory compliance.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b189968?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Type Value

Primary Name 2-tert-Butyl-4-chlorophenol
IUPAC Name 2-tert-butyl-4-chlorophenol[1]
CAS Number 13395-85-2[1][2]

2-(tert-Butyl)-4-chlorophenol, 2-Tert-butyl-4-

Depositor-Supplied Synonyms
P PP yneny chlorophenol[1]

DTXSID60333821, RefChem:254790,
DTXCID70284911[1]

Other Identifiers

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 2-tert-Butyl-4-
chlorophenol. These properties are fundamental for understanding the compound's behavior in
various chemical and biological systems.

Property Value

Molecular Formula C10H13CIO[1]

Molecular Weight 184.66 g/mol [1]

Canonical SMILES CC(C)(C)C1=C(C=CC(=C1)CNHOI1]

nch INChl=1S/C10H13CIO/c1-10(2,3)8-6-7(11)4-5-
9(8)12/h4-6,12H,1-3H3[1]

InChlKey YLSXYZWJIAZVUBD-UHFFFAOYSA-N[1]

Experimental Protocols
Synthesis of 2-tert-Butyl-4-chlorophenol

A common laboratory-scale synthesis of 2-tert-Butyl-4-chlorophenol has been reported with a
68% yield.[2]

Materials:
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e 4-chlorophenol (50 g, 0.39 mol)

e tert-butanol (57.6 g, 0.78 mol)

o Concentrated hydrochloric acid

e Sulfuric acid (40 mL)

o Ethyl acetate (EA)

¢ Anhydrous sodium sulfate (Naz2S0a)
o Petroleum ether

Procedure:

Concentrated hydrochloric acid is added to a mixture of 4-chlorophenol and tert-butanol.[2]

o Sulfuric acid is subsequently added, and the reaction mixture is stirred at room temperature
for 48 hours.[2]

e Upon completion, the mixture is poured into ice water and extracted twice with ethyl acetate.

[2]

e The organic layers are combined, washed sequentially with water (three times) and brine,
and then dried over anhydrous sodium sulfate.[2]

o After filtration, the filtrate is concentrated and purified by column chromatography using an
eluent of petroleum ether/ethyl acetate (40/1) to yield the final product as a colorless solid.[2]
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Reactants
(4-chlorophenol, tert-butanol,
conc. HCI, H2S0a4)

Stir at Room Temperature

(48 hours)

Pour into Ice Water

Extract with Ethyl Acetate (2x)

Wash with Water and Brine

Dry over Na2SOa

Column Chromatography
(Petroleum Ether / Ethyl Acetate)

Product
(2-tert-Butyl-4-chlorophenol)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-tert-Butyl-4-chlorophenol.
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Compound Identification and Synonym Relationship

The following diagram illustrates the relationship between the primary name of the compound
and its various identifiers, which are crucial for its unambiguous identification in the chemical
literature and databases.

CAS Number
13395-85-2

Molecular Formula
Ci0H13CIO

IUPAC Name
2-tert-butyl-4-chlorophenol

InChiKey SMILES Other Identifiers
YLSXYZWJAZVUBD-UHFFFAOYSA-N CC(C)(C)C1=C(C=CC(=C1)Cl)O DTXSID60333821

Click to download full resolution via product page

Caption: Relationship between 2-tert-Butyl-4-chlorophenol and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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